4-(1H-imidazol-1-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• IUPAC Name: 4-imidazol-1-yl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C13H12N4S/c1-2-4-10-9(3-1)11-12(17-6-5-14-8-17)15-7-16-13(11)18-10/h5-8H,1-4H2
• InChI Key: JPHLSADCHGWUJS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=CN=C3S2)N4C=CN=C4
• Molecular Formula: C13H12N4S
• Molecular Weight: 256.33 g/mol

Description

The compound “4-(1H-imidazol-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole derivatives have been synthesized via a one-pot reaction using PEG-400 as a green solvent in the first step and butan-1-ol in the second step. The structures of the synthesized compounds have been confirmed by spectral data, including IR, 1H and 13C NMR and mass spectra.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Therapeutic Potential

. . .

Anticancer Applications

. This suggests that “4-(1H-imidazol-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine” could potentially be used in anticancer research.

Anti-Inflammatory Medications

. This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs.

Antiviral Agents

. This suggests that “4-(1H-imidazol-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine” could potentially be used in the development of new antiviral drugs.

Obesity Treatment

. This suggests that our compound could potentially be used in obesity research.

Protein Complex Ligands

. This suggests that “4-(1H-imidazol-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine” could potentially be used in protein complex research.

Mechanism of Action

Target of Action

Imidazole-containing compounds are known to interact with a broad range of targets due to their versatile chemical and biological properties .

Mode of Action

Imidazole derivatives are known for their diverse biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives have been reported to inhibit quorum sensing (qs), a cell-to-cell signaling mechanism used by bacterial populations to control the production of virulence traits and antibiotic resistance mechanisms .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which could potentially influence its bioavailability .

Action Environment

The stabilization of the crystal structure of similar compounds has been reported to involve offset π–π stacking interactions involving the fused rings .